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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

CAS No.: 70832-37-0

Cat. No.: B15549041

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cholesteryl esters are crucial components of plasma lipoproteins and play a significant role in

cholesterol transport and metabolism. Their dysregulation has been implicated in various

cardiovascular diseases. Cholesteryl 11-eicosenoate, a specific cholesteryl ester, is an

important analyte in lipidomic studies. Accurate quantification of cholesteryl 11-eicosenoate
in plasma requires robust and efficient sample preparation to remove interfering substances

and enrich the analyte of interest. These application notes provide detailed protocols for the

extraction of cholesteryl esters from plasma, along with quantitative data to aid in method

selection.

Data Presentation: Comparison of Extraction
Methods
The choice of extraction method significantly impacts the recovery of cholesteryl esters, which

are nonpolar lipids. The following table summarizes the recovery efficiencies of various
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methods described in the literature.

Extraction Method Solvent System
Recovery of
Cholesteryl Esters
(%)

Reference

Solid-Phase

Extraction (SPE)

Aminopropyl silica

columns with

chloroform-methanol

elution

84.9 (SD 4.9) [1]

Bligh & Dyer (Two-

Phase)

Chloroform/Methanol/

Water
>90 [2]

Matyash (MTBE-

based)

Methanol/tert-butyl

methyl ether (MTBE)

Comparable to Folch

method for most lipid

classes

[3]

One-Phase Extraction Methanol (MeOH) <5 [2]

One-Phase Extraction Ethanol (EtOH) <5 [2]

One-Phase Extraction Acetonitrile (ACN) <5 [2]

One-Phase Extraction
1-Butanol/Methanol

(3:1)

Sufficient for nonpolar

lipids
[2]

One-Phase Extraction Isopropanol (IPA)
Sufficient for nonpolar

lipids
[2][4]

Note: The recovery of nonpolar lipids like cholesteryl esters is highly dependent on the polarity

of the extraction solvent. Two-phase extraction methods and one-phase methods using less

polar solvents generally yield higher recoveries.

Experimental Protocols
Herein, we provide detailed protocols for three commonly used methods for the extraction of

cholesteryl esters from plasma.
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Protocol 1: Two-Phase Liquid-Liquid Extraction (LLE) -
Modified Folch/Bligh & Dyer Method
This is a classic and robust method for the comprehensive extraction of lipids, including

nonpolar cholesteryl esters.

Materials:

Plasma (e.g., 10 µL)

Ice-cold Methanol (MeOH)

Ice-cold Chloroform (CHCl3)

LC/MS-grade Water

Internal standard (e.g., CE 22:1) in a suitable solvent

1.5 mL Eppendorf tubes

Vortex mixer

Centrifuge (capable of 14,000 rpm)

Procedure:

To a 1.5 mL Eppendorf tube, add 10 µL of plasma.

Add 225 µL of cold methanol containing the internal standard.

Vortex for 10 seconds.

Add 750 µL of cold chloroform.

Vortex for 10 seconds.

Shake for 6 minutes at 4°C.

Induce phase separation by adding 188 µL of LC/MS-grade water.
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Vortex briefly.

Centrifuge at 14,000 rpm for 2 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Dry the extracted lipids under a stream of nitrogen.

Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

Protocol 2: Methyl-tert-butyl ether (MTBE) Based
Extraction (Matyash Method)
This method offers a less toxic alternative to chloroform and is effective for the extraction of a

broad range of lipids.

Materials:

Plasma (e.g., 10 µL)

Ice-cold Methanol (MeOH)

Methyl-tert-butyl ether (MTBE)

LC/MS-grade Water

Internal standard (e.g., Avanti SPLASH Lipidomix)

1.5 mL Eppendorf tubes

Vortex mixer

Sonicator

Centrifuge (capable of 10,000 x g)

Procedure:

To a 1.5 mL Eppendorf tube, add 10 µL of plasma and 10 µL of the internal standard solution.
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Add 400 µL of ice-cold methanol.

Add 500 µL of MTBE.

Vortex for 10 seconds.

Sonicate for 1 hour.

Add 500 µL of LC/MS-grade water to induce phase separation.

Centrifuge at 10,000 x g for 10 minutes.

Carefully collect the upper organic phase.

Dry the extract under nitrogen.

Reconstitute in a suitable solvent for analysis.

Protocol 3: One-Phase Isopropanol (IPA) Precipitation
and Extraction
This is a simpler and high-throughput method suitable for many lipid classes, though recovery

of very nonpolar lipids should be validated.

Materials:

Plasma (e.g., 40 µL)

Pre-cooled Isopropanol (IPA)

Internal standard

1.5 mL Eppendorf tubes

Vortex mixer

Centrifuge (capable of 14,000 x g)

Procedure:
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To a 1.5 mL Eppendorf tube, add 40 µL of plasma and 1 µL of the internal standard.

Add 120 µL of pre-cooled isopropanol.

Vortex for 1 minute.

Incubate for 10 minutes at room temperature.

For enhanced protein precipitation, store overnight at -20°C.

Centrifuge at 14,000 x g for 20 minutes.

Collect the supernatant containing the extracted lipids.

The supernatant can be directly analyzed or further diluted for LC-MS analysis.[4]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the extraction of cholesteryl esters

from plasma for LC-MS analysis.
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Caption: General workflow for plasma cholesteryl ester extraction and analysis.
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Role of Cholesteryl Esters in Lipoprotein Metabolism
This diagram illustrates the central role of cholesteryl esters in the transport of cholesterol

within lipoproteins in the plasma.

Liver

Plasma Circulation

Peripheral Tissues

VLDL

LDL

LipolysisCE Transfer via CETP

CETP
(Cholesteryl Ester
Transfer Protein)

Extrahepatic Tissues

Cholesterol Delivery

HDL

CE Transfer via CETP

LCAT

Esterification of CholesterolForms Cholesteryl Esters CE Transfer Cholesterol Efflux

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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